Cas no 1156386-14-9 (4-(2-Chloropyridin-3-yl)sulfonylthiomorpholine)

• Product Name: 4-(2-Chloropyridin-3-yl)sulfonylthiomorpholine
• CAS No: 1156386-14-9
• MF: C₉H₁₁ClN₂O₂S₂
• MW: 278.778838396072
• CID: 4573677
• Update Time: 2025-08-05

4-(2-Chloropyridin-3-yl)sulfonylthiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Chloropyridin-3-yl)sulfonyl]thiomorpholine
• 4-(2-Chloropyridin-3-yl)sulfonylthiomorpholine

• Inchi： 1S/C9H11ClN2O2S2/c10-9-8(2-1-3-11-9)16(13,14)12-4-6-15-7-5-12/h1-3H,4-7H2
• InChI Key： TYJSIRCGLSYLOG-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CN=C2Cl)(=O)=O)CCSCC1

Additional information on 4-(2-Chloropyridin-3-yl)sulfonylthiomorpholine

4-(2-Chloropyridin-3-yl)sulfonylthiomorpholine: A Comprehensive Overview

The compound with CAS No. 1156386-14-9, commonly referred to as 4-(2-Chloropyridin-3-yl)sulfonylthiomorpholine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structure, which combines a sulfonyl group attached to a thiomorpholine ring system, further substituted with a 2-chloropyridin-3-yl moiety. The combination of these functional groups imparts distinctive chemical properties, making it a versatile molecule with potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the potential of 4-(2-Chloropyridin-3-yl)sulfonylthiomorpholine as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. For instance, investigations into its interaction with kinases and G-protein coupled receptors (GPCRs) have revealed intriguing binding affinities, suggesting its potential role in treating conditions such as cancer and neurodegenerative diseases.

In addition to its pharmacological applications, 4-(2-Chloropyridin-3-yl)sulfonylthiomorpholine has also been studied for its role in materials science. The compound's sulfur-containing ring system exhibits unique mechanical and thermal properties, making it a candidate for advanced polymer formulations. Recent advancements in polymer chemistry have demonstrated the feasibility of incorporating this compound into high-performance polymers, enhancing their durability and resistance to environmental stressors.

The synthesis of 4-(2-Chloropyridin-3-yl)sulfonylthiomorpholine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiomorpholine ring through sulfur-based cyclization reactions and the subsequent attachment of the sulfonyl group via nucleophilic aromatic substitution. These steps are optimized to ensure high yields and purity, which are critical for both research and industrial applications.

From an environmental perspective, 4-(2-Chloropyridin-3-yl)sulfonylthiomorpholine has been evaluated for its biodegradability and ecological impact. Studies conducted under controlled laboratory conditions indicate that the compound exhibits moderate biodegradation rates under aerobic conditions, suggesting that it may not pose significant long-term risks to aquatic ecosystems when used responsibly. However, further research is required to fully understand its behavior in various environmental matrices.

Looking ahead, the continued exploration of 4-(2-Chloropyridin-3-yl)sulfonylthiomorpholine is expected to yield new insights into its potential applications across diverse industries. Its unique chemical structure and versatile functional groups make it an attractive target for further research and development. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in advancing both therapeutic interventions and sustainable materials innovation.